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Compound of Interest

Compound Name: N-Benzylpropanamide

Cat. No.: B1265853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance

(NMR) spectral data of N-Benzylpropanamide. It includes detailed tables of ¹H and ¹³C NMR

data, a complete experimental protocol for its synthesis, and visualizations to illustrate its

chemical structure and key spectral correlations. This document is intended to serve as a

valuable resource for researchers and professionals engaged in chemical synthesis and

analysis.

NMR Spectral Data
The structural elucidation of N-Benzylpropanamide can be effectively achieved through the

analysis of its ¹H and ¹³C NMR spectra. The data presented below has been compiled from

reliable chemical databases and is presented in a structured format for clarity and ease of

comparison.

¹H NMR Spectral Data
The proton NMR spectrum of N-Benzylpropanamide exhibits characteristic signals

corresponding to the protons of the benzyl and propanamide moieties. The chemical shifts (δ)

are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling

constants (J) are given in Hertz (Hz).
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Proton

Assignment

Chemical Shift

(δ) / ppm
Multiplicity Integration

Coupling

Constant (J) /

Hz

H-2', H-6' 7.20 - 7.40 Multiplet 2H -

H-3', H-4', H-5' 7.20 - 7.40 Multiplet 3H -

NH ~ 6.0 - 6.5 Broad Singlet 1H -

CH₂ (benzyl) 4.45 Doublet 2H 5.7

CH₂

(propanamide)
2.23 Quartet 2H 7.4

CH₃ 1.17 Triplet 3H 7.4

¹³C NMR Spectral Data
The carbon-13 NMR spectrum provides information on the different carbon environments within

the N-Benzylpropanamide molecule. The chemical shifts (δ) are reported in ppm relative to

TMS.

Carbon Assignment Chemical Shift (δ) / ppm

C=O (amide) 173.3

C-1' (aromatic) 138.5

C-2', C-6' (aromatic) 128.7

C-3', C-5' (aromatic) 127.8

C-4' (aromatic) 127.4

CH₂ (benzyl) 43.6

CH₂ (propanamide) 29.8

CH₃ 9.8
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Experimental Protocol: Synthesis of N-
Benzylpropanamide
This section details the experimental procedure for the synthesis of N-Benzylpropanamide via

the acylation of benzylamine with propanoyl chloride.

Materials:

Propanoyl chloride

Benzylamine

Triethylamine (or other suitable base)

Dichloromethane (or other suitable anhydrous solvent)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Standard laboratory glassware and apparatus (round-bottom flask, dropping funnel,

magnetic stirrer, etc.)

Procedure:

In a clean, dry round-bottom flask, dissolve benzylamine (1.0 equivalent) and triethylamine

(1.1 equivalents) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath with continuous stirring.

Slowly add propanoyl chloride (1.05 equivalents) dropwise to the cooled solution via a

dropping funnel over a period of 15-20 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 1-2 hours.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator to obtain the crude product.

The crude N-Benzylpropanamide can be purified by column chromatography on silica gel

or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Visualizations
Molecular Structure and NMR Assignments
The following diagram illustrates the chemical structure of N-Benzylpropanamide with

annotations for the proton and carbon atoms corresponding to the NMR spectral data.

Caption: Molecular structure of N-Benzylpropanamide with atom labeling.

Synthetic Workflow
The logical flow of the synthesis of N-Benzylpropanamide from its starting materials is

depicted in the following workflow diagram.
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Starting Materials:
- Benzylamine

- Propanoyl Chloride
- Triethylamine

Acylation Reaction
(Dichloromethane, 0°C to RT)

Aqueous Workup
(NaHCO₃, Brine)

Drying and Concentration
(MgSO₄, Rotary Evaporation)

Purification
(Column Chromatography or Recrystallization)

N-Benzylpropanamide

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-Benzylpropanamide.

To cite this document: BenchChem. [An In-depth Technical Guide to N-Benzylpropanamide:
NMR Spectral Data Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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